Cas no 2171998-24-4 (3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2171998-24-4
• MF: C₁₀H₉ClF₃NO₂S
• MW: 299.697170972824
• CID: 6350692
• PubChem ID: 165608088
• Update Time: 2025-05-28

3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide
• EN300-1591740
• 2171998-24-4

• Inchi： 1S/C10H9ClF3NO2S/c11-9-5-7(3-4-8(9)10(12,13)14)18(16,17)15-6-1-2-6/h3-6,15H,1-2H2
• InChI Key： IETOLSYDIPLFQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)S(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 298.9994619g/mol
• Monoisotopic Mass: 298.9994619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide

Recent Advances in the Study of 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2171998-24-4)

3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2171998-24-4) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in medicine.

The synthesis of 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide has been optimized in recent years to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, confirming its structural integrity and purity. These advancements have facilitated more reliable and reproducible studies on its biological activity, paving the way for its potential use in pharmaceutical development.

One of the most promising aspects of 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide is its ability to act as an enzyme inhibitor. Recent in vitro studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its unique chemical structure, featuring a trifluoromethyl group, enhances its binding affinity to target proteins, making it a valuable candidate for further drug development.

In the context of drug discovery, 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide has shown promise as a lead compound for the development of novel therapeutics. Computational modeling and molecular docking studies have revealed its potential interactions with key biological targets, providing insights into its mechanism of action. These findings are supported by experimental data, which indicate significant inhibitory activity at low concentrations, further underscoring its therapeutic potential.

Despite these promising results, challenges remain in the development of 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique properties and demonstrated biological activity make it a compelling subject for ongoing research, with the potential to contribute to the development of new treatments for a range of diseases.

In conclusion, 3-chloro-N-cyclopropyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2171998-24-4) represents a promising area of research in chemical biology and medicinal chemistry. Its synthesis, characterization, and biological activity have been extensively studied, revealing its potential as an enzyme inhibitor and therapeutic agent. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential, paving the way for its application in medicine.